Cas no 376590-16-8 (1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-)

• Product Name: 1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-
• CAS No: 376590-16-8
• MF: C₁₉H₆O₄
• MW: 298.24854516983
• CID: 1485576
• Update Time: 2024-08-24

1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-
• 1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C19H6O4/c1-11(2)3-6-15-16(8-14(21)9-17(15)22)19-7-12-4-5-13(20)10-18(12)23-19/h4-5,7-10H
• InChI Key： UYFMILDGHVPDSH-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C(C2OC3C(=CC=C(C=3)[O])C=2)=CC([O])=CC=1[O])/[C] |^1:0,2,14,18,21,22,^4:3|

Computed Properties

• Exact Mass: 310.12054
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• XLogP3: 3.147

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Melting Point: 82-83 °C
• Boiling Point: 434.1±45.0 °C(Predicted)
• PSA: 73.83
• pka: 9.05±0.40(Predicted)